Cas no 97205-08-8 (Methyl 2,3,4,6-Tetra-O-benzyl-b-D-thiogalactopyranoside)

• Product Name: Methyl 2,3,4,6-Tetra-O-benzyl-b-D-thiogalactopyranoside
• CAS No: 97205-08-8
• MF: C₃₅H₃₈O₅S
• MW: 570.73822927475
• CID: 800882
• PubChem ID: 11731463
• Update Time: 2025-04-19

Methyl 2,3,4,6-Tetra-O-benzyl-b-D-thiogalactopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside, methyl2,3,4,6-tetrakis-O-(phenylmethyl)-1-thio-
• METHYL 2,3,4,6-TETRA-O-BENZYL-A-D-THIOGALACTOPYRANOSIDE
• Methyl 2,3,4,6-tetra-O-benzyl-b-D-thiogalactopyranoside
• 97205-08-8
• (2R,3S,4S,5R,6S)-3,4,5-Tris(benzyloxy)-2-((benzyloxy)methyl)-6-(methylthio)tetrahydro-2H-pyran
• W-204148
• (2S,3R,4S,5S,6R)-2-methylsulfanyl-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxane
• CTK8G0877
• DTXSID80471254
• Methyl 2,3,4,6-Tetra-O-benzyl-b-D-thiogalactopyranoside

• Inchi： 1S/C35H38O5S/c1-41-35-34(39-25-30-20-12-5-13-21-30)33(38-24-29-18-10-4-11-19-29)32(37-23-28-16-8-3-9-17-28)31(40-35)26-36-22-27-14-6-2-7-15-27/h2-21,31-35H,22-26H2,1H3/t31-,32+,33+,34-,35+/m1/s1
• InChI Key： UILNWDYGLDOQAD-NVCPMKERSA-N
• SMILES： S(C)[C@H]1[C@@H]([C@H]([C@H]([C@@H](COCC2C=CC=CC=2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 570.24399548g/mol
• Monoisotopic Mass: 570.24399548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 14
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.3
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 682.4±55.0 °C at 760 mmHg
• Flash Point: 366.5±31.5 °C
• PSA: 71.45000
• LogP: 7.04730
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Methyl 2,3,4,6-Tetra-O-benzyl-b-D-thiogalactopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)